1-(Furan-2-ylmethyl)-3-(thiophen-2-yl)-1-(thiophen-3-ylmethyl)urea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-thiophen-2-yl-1-(thiophen-3-ylmethyl)urea
• InChI: InChI=1S/C15H14N2O2S2/c18-15(16-14-4-2-7-21-14)17(9-12-5-8-20-11-12)10-13-3-1-6-19-13/h1-8,11H,9-10H2,(H,16,18)
• InChI Key: JMCIEUHIEPGRAH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CN(CC2=CSC=C2)C(=O)NC3=CC=CS3
• Molecular Formula: C15H14N2O2S2
• Molecular Weight: 318.4 g/mol
• CAS No.: 1219913-17-3

Description

1-(Furan-2-ylmethyl)-3-(thiophen-2-yl)-1-(thiophen-3-ylmethyl)urea is a useful research compound. Its molecular formula is C15H14N2O2S2 and its molecular weight is 318.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

1-(Furan-2-ylmethyl)-3-(thiophen-2-yl)-1-(thiophen-3-ylmethyl)urea derivatives have been synthesized and evaluated for their bioactivity against a range of pathogens. For instance, derivatives have shown susceptibility against pathogens like Escherichia coli, Salmonella typhi, Staphylococcus aureus, and other bacteria, highlighting their potential in developing novel antibacterial agents. These compounds have been characterized through methods such as GC-MS, FTIR, and NMR, emphasizing their broad spectrum of activity and potential in medicinal applications (Donlawson et al., 2020).

Chemical Synthesis and Derivatives

The versatility of this compound in chemical synthesis is notable, with studies showing its use in generating various novel pyridine and naphthyridine derivatives. These derivatives have potential applications in the development of new pharmaceuticals and materials with unique properties. The synthesis involves reactions with arene diazonium salts and urea derivatives, yielding compounds with significant structural diversity (Abdelrazek et al., 2010).

Antimicrobial and Antifungal Activities

Urea and thiourea derivatives, including 1,3-bis[(E)-furan-2-yl)methylene]urea and thiourea, have been explored for their antimicrobial and antifungal activities. These compounds exhibit significant inhibitory effects against bacteria such as Pseudomonas aeruginosa, Salmonella typhi, and fungi like Fusarium oxysporum. Such studies not only underscore the potential of these compounds in treating infectious diseases but also their application in agricultural sectors to combat plant pathogens (Alabi et al., 2020).

Odor and Flavor Chemistry

Derivatives of this compound have been investigated in the context of odor and flavor chemistry. Studies have shown that modifications to the structural motifs of key odorants can result in compounds with coffee-like aroma qualities, highlighting their potential in food and beverage industries as flavoring agents or in the development of aroma compounds (Schoenauer & Schieberle, 2018).